2-Ethyl-2-methylhexanoyl chloride

• CAS No.: 49802-73-5
• Molecular Formula: C9H17ClO
• Molecular Weight: 176.68 g/mol
• IUPAC Name: 2-ethyl-2-methylhexanoyl chloride
• InChI: InChI=1S/C9H17ClO/c1-4-6-7-9(3,5-2)8(10)11/h4-7H2,1-3H3
• InChI Key: KQMKJGXDDZOKPF-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C)(CC)C(=O)Cl

Description

2-Ethyl-2-methylhexanoyl chloride is a useful research compound. Its molecular formula is C9H17ClO and its molecular weight is 176.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

316 gm (2moles) of 2-methyl-2-ethyl-hexanoic acid were heated to boiling with 357 gm (3 moles) of thionyl chloride under agitation until the evolution of gas had ended. The surplus thionyl chloride was distilled off and the residue was fractionated in vacuo. 320 gm (90% of theory) of 2-methyl-2-ethyl-hexanoyl chloride of b.p. 78° C. at 13 mmHg were obtained.